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Introduction

Calvatic acid (CAS 54723-08-9) is a naturally occurring azoxy compound isolated from Calvatia and

related puffball mushroom species, known for its antimicrotubular activity and potential anticancer

properties [1] [2]. This document provides detailed protocols for preparing stock solutions of Calvatic acid

in DMSO, its physicochemical characterization, and methodologies for assessing its biological activity in

relevant experimental models. Proper preparation and handling of Calvatic acid solutions are critical for

maintaining compound stability and ensuring reproducible results in biological assays.

Chemical and Physical Properties

Calvatic acid (molecular formula: C₈H₅N₃O₃) has a molecular weight of 191.14 g/mol and is classified as

an azoxy compound containing both a carboxylic acid group and an azoxy function on the benzene ring [1]

[3]. The compound typically appears as a solid powder with purity available from various suppliers at ≥95%

to ≥98% [1] [3].

Table 1: Physicochemical Properties of Calvatic Acid
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Property Specification Reference

CAS Number 54723-08-9 [1]

Molecular

Formula

C₈H₅N₃O₃ [1]

Molecular

Weight

191.14 g/mol [1] [3]

Purity ≥95%-98% (HPLC) [1] [3]

Physical Form Solid powder [1] [3]

Solubility DMSO, chloroform, dichloromethane, ethyl acetate, acetone, methanol,

aqueous alkaline solutions

[1] [4]

Stock Solution Preparation

Materials and Equipment

Calvatic acid standard (purity ≥95%, suppliers include ChemFaces, Sigma-Aldrich/Supelco) [1] [3]

Anhydrous DMSO (high purity, sterile-filtered recommended)
Analytical balance (capable of weighing 0.1 mg to 100 mg)

Sterile glass vials or cryovials with secure closures
Micropipettes and sterile tips

Vortex mixer
Argon or nitrogen gas (for inert atmosphere, optional)

Primary Stock Solution Preparation (100 mM)

Calculate Mass Required: Determine the amount of Calvatic acid needed for the desired

concentration and volume. For 10 mL of 100 mM stock:

Mass (mg) = 191.14 g/mol × 0.1 mol/L × 0.01 L × 1000 = 191.14 mg
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Weigh Compound: Pre-tare a sterile vial. Precisely weigh 191.14 mg of Calvatic acid powder and

transfer to the vial.

Add DMSO: Add 10 mL of anhydrous DMSO directly to the vial containing the powder.

Dissolve Compound: Vortex the mixture for 2-3 minutes or until the powder is completely dissolved.

If necessary, briefly warm the solution to 37°C in a water bath to facilitate dissolution.

Aliquot and Store: Dispense the solution into small aliquots (e.g., 100-500 μL) in sterile cryovials to

minimize freeze-thaw cycles. Flash-freeze aliquots in liquid nitrogen and store at -80°C [5].

Table 2: Calvatic Acid Dilution Guide

Final Concentration Amount of 100 mM Stock per 1 mL Solvent Applications

10 mM 100 μL Intermediate dilutions

1 mM 10 μL Cell culture treatments

100 μM 1 μL Low-dose biological assays

50 μM 0.5 μL Extended exposure studies

Quality Control and Stability Assessment

Visual Inspection

Examine the prepared stock solution for clarity and absence of particulate matter. Calvatic acid solutions

in DMSO should appear clear without visible precipitation.

Stability and Storage

Short-term storage: Store at 2-8°C for up to 2 weeks [1]
Long-term storage: Aliquot and store at -20°C or -80°C for up to 24 months [1]
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Avoid repeated freeze-thaw cycles: Typically stable for up to 2 weeks when stored properly at

-20°C [1]

Biological Activity Assessment

Calvatic acid exhibits dose- and time-dependent biological effects through its antimicrotubular activity

[1]. The following protocols outline methods for assessing its bioactivity.

In Vitro Antimicrotubular Activity Assay

Objective: To evaluate the inhibitory effect of Calvatic acid on microtubule polymerization.

Materials:

Purified tubulin (2-4 mg/mL in assembly buffer)
Assembly buffer (100 mM MES, 1 mM EGTA, 0.5 mM MgCl₂, 1 mM GTP, pH 6.6)

Calvatic acid stock solutions in DMSO (prepare fresh from frozen aliquots)
Spectrophotometer or fluorometer with temperature control

Procedure:

Prepare working solutions of Calvatic acid in assembly buffer at 2× final concentration (typically 10-
200 μM).

Pre-warm all solutions to 37°C.
Mix equal volumes of tubulin solution and Calvatic acid solution in a cuvette.

Immediately monitor turbidity at 350 nm every 30 seconds for 20-30 minutes.
Include controls: tubulin with DMSO vehicle only (positive control) and tubulin without GTP (negative

control).
Calculate percentage inhibition relative to vehicle control.

Expected Results: Calvatic acid demonstrates dose-dependent inhibition of microtubule assembly, with

the p-chloro substituted analogue showing the highest activity [1]. Activity is abolished in the presence of

cysteine, suggesting involvement with tubulin sulfhydryl groups [2].

Cytotoxicity and Anticancer Activity Assessment
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Objective: To determine cytotoxic effects and selective anticancer activity of Calvatic acid.

Materials:

Cancer cell lines (colon, lung, melanoma) [6]
Normal cell lines (HaCaT, HGF-1) [6]

Cell culture medium appropriate for each cell line
MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) [6]

DMSO for solubilizing formazan crystals

Procedure:

Seed cells in 96-well plates at optimal density (e.g., 5,000-10,000 cells/well).

After 24 hours, treat with Calvatic acid at concentrations ranging from 10 to 500 μg·mL⁻¹ [6].
Incubate for 48-72 hours at 37°C with 5% CO₂.

Add MTT solution (0.5 mg/mL final concentration) and incubate for 2-4 hours.
Carefully remove medium and dissolve formed formazan crystals in DMSO.

Measure absorbance at 570 nm with reference at 630-690 nm.
Calculate IC₅₀ values and Selectivity Index (SI) = IC₅₀(normal cells)/IC₅₀(cancer cells).

Expected Results: Polysaccharide extracts from Bovistella utriformis (containing Calvatic acid) show

selective cytotoxicity with IC₅₀ values of 100-500 μg·mL⁻¹ against cancer cells and SI values approaching

27 [6].

In Vivo Efficacy Assessment

Objective: To evaluate antitumor effects of Calvatic acid in animal models.

Materials:

Mice (e.g., Balb/C albino mice, 18-20 g) [7]
Hepatocellular carcinoma cell line (H22) [7]

Calvatic acid extracts (aqueous or methanolic)

Procedure:

Transfect mice with H22 cells (e.g., leg injection) [7].

After tumor establishment, administer Calvatic acid extracts:
Aqueous extract: 0.3, 0.6, 1.2 mg/kg [7]
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Methanolic extract: 0.25, 0.5, 1.0 mg/kg [7]

Measure tumor size twice weekly [7].
Assess caspase-8 expression via immunohistochemistry and calculate apoptotic index [7].

Expected Results: Treatment with Calvatia craniiformis extracts (containing Calvatic acid) demonstrates

dose-dependent tumor reduction up to 87.9% and increased caspase-8 expression and apoptotic index [7].

Troubleshooting Guide

Table 3: Troubleshooting Common Issues

Problem Possible Cause Solution

Poor solubility in DMSO Low-quality DMSO (water
contamination)

Use fresh, anhydrous DMSO

Precipitation upon dilution Rapid dilution into aqueous buffer Slowly add stock to buffer while
vortexing

Loss of biological activity Repeated freeze-thaw cycles,
extended storage

Use fresh aliquots, verify storage
conditions

High cytotoxicity in normal
cells

Non-selective microtubule
disruption

Optimize concentration, treatment
duration

Inconsistent
antimicrotubular effects

Cysteine in medium Use cysteine-free buffers for
microtubule assays

Workflow and Mechanism Visualization
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Diagram 1: Experimental workflow for Calvatic acid preparation and bioactivity assessment
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Diagram 2: Mechanism of action of Calvatic acid involving microtubule disruption and apoptosis induction

Conclusion

Calvatic acid represents a promising natural product with significant antimicrotubular and anticancer

properties. These application notes provide comprehensive protocols for preparing stable stock solutions in

DMSO and assessing biological activity across various experimental models. The dose-dependent effects

and selective cytotoxicity observed in both in vitro and in vivo studies support its potential for further

development as a therapeutic agent. Proper handling, storage, and quality control are essential for

maintaining compound integrity and ensuring reproducible research outcomes.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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